BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Hydrazinyl-2-nitropyridine hydrochloride
solubility data

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

5-Hydrazinyl-2-nitropyridine
Compound Name:

hydrochloride
CAS No.: 1481686-25-2
Cat. No.: B2443544

Get Quote

\ J

An In-Depth Technical Guide to the Solubility of 5-Hydrazinyl-2-nitropyridine hydrochloride

Abstract

This technical guide provides a comprehensive framework for understanding, determining, and
applying the solubility data of 5-Hydrazinyl-2-nitropyridine hydrochloride (CAS: 1481686-
25-2). Recognizing the current scarcity of publicly available quantitative solubility data for this
compound, this document shifts focus from data reporting to methodological empowerment. It
is designed for researchers, scientists, and drug development professionals who require a
robust understanding of this critical physicochemical parameter. The guide details the
theoretical principles governing solubility, provides a validated, step-by-step experimental
protocol for its determination using the gold-standard shake-flask method, and discusses the
critical factors that influence solubility outcomes. Our objective is to equip scientists with the
necessary expertise to generate reliable, reproducible solubility data essential for advancing
research and development involving this promising heterocyclic compound.
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Introduction: The Significance of 5-Hydrazinyl-2-
nitropyridine hydrochloride

5-Hydrazinyl-2-nitropyridine hydrochloride belongs to the class of hydrazinopyridine
derivatives. This family of compounds is of significant interest in medicinal chemistry and
pharmaceutical development. The core structure, featuring a pyridine ring substituted with both
a nitro group and a hydrazine moiety, confers unique chemical reactivity. Derivatives of 2-
hydrazino-5-nitropyridine have been investigated as potential antitumor agents, highlighting
their relevance in oncology research[1]. Furthermore, the broader class of hydrazide
derivatives has been explored for a range of therapeutic applications, including the
development of novel antibacterial agents and specialized enzyme inhibitors[2][3].

Solubility is a cornerstone of drug discovery and development. It fundamentally influences a
compound's bioavailability, dictates formulation strategies, and impacts the feasibility of
purification and scale-up processes. For a compound like 5-Hydrazinyl-2-nitropyridine
hydrochloride, which exists as a hydrochloride salt, its solubility, particularly in aqueous
media, is expected to be pH-dependent and is a critical determinant of its behavior in biological
systems.

Despite its scientific importance, a thorough review of the current literature reveals a notable
absence of quantitative solubility data for 5-Hydrazinyl-2-nitropyridine hydrochloride. This
guide serves to bridge that gap by providing the scientific community with a detailed protocol
and the theoretical foundation needed to determine this crucial property.

Physicochemical Profile & Theoretical Solubility
Considerations

While quantitative solubility data is not readily available, a profile of the compound can be
assembled from supplier data sheets and chemical databases.

Table 1: Physicochemical Properties of 5-Hydrazinyl-2-nitropyridine and its Hydrochloride Salt
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Property Value Source

5-Hydrazinyl-2-nitropyridine
Compound Name Y Y by

hydrochloride
CAS Number 1481686-25-2
Molecular Formula CsH7CIN4O2 Inferred from base
Molecular Weight 190.59 g/mol Inferred from base
Parent Compound 5-Hydrazinyl-2-nitropyridine [4]
Parent CAS 1019632-12-2 [4]
Parent Mol. Formula CsHeN4O:2 [5]
Parent Mol. Weight 154.13 g/mol [4]

Theoretical Solubility Prediction

The fundamental principle of "like dissolves like" provides a preliminary framework for
predicting solubility behavior[6].

» Structure Analysis: 5-Hydrazinyl-2-nitropyridine hydrochloride is an organic salt. The
presence of the hydrochloride group, the polar nitro group (-NOz2), and the hydrazine group (-
NHNHz) makes it a highly polar molecule.

e Aqueous Solubility: As a salt, it is expected to be most soluble in polar protic solvents,
particularly water. Its aqueous solubility will likely be significantly influenced by pH. In acidic
to neutral conditions (pH < 7), the pyridine nitrogen and hydrazine group can be protonated,
enhancing interaction with water molecules and increasing solubility.

» Organic Solvent Solubility: Solubility in polar aprotic solvents like Dimethyl Sulfoxide (DMSO)
and Dimethylformamide (DMF) is also anticipated to be favorable. In less polar solvents such
as ethanol and methanol, solubility is expected to be moderate. It is predicted to have poor
solubility in non-polar solvents like hexanes, toluene, and dichloromethane.
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Experimental Determination of Equilibrium
Solubility

The most reliable and universally accepted method for determining the equilibrium solubility of
a compound is the shake-flask method[6][7]. This technique establishes the thermodynamic
equilibrium between the dissolved and undissolved solute, providing the true saturation
solubility at a given temperature.

The Shake-Flask Method: A Step-by-Step Protocol

This protocol outlines the necessary steps to accurately determine the solubility of 5-
Hydrazinyl-2-nitropyridine hydrochloride.

1. Preparation of Materials:

e Ensure the 5-Hydrazinyl-2-nitropyridine hydrochloride is of high purity and well-
characterized.

e Use high-purity (e.g., HPLC grade) solvents.

» Prepare aqueous buffers for pH-dependent studies (e.g., pH 1.2, 4.5, 6.8 as per
biopharmaceutical guidelines)[8].

o Select appropriate vessels, such as clear glass vials with Teflon-lined screw caps.

2. Creation of a Saturated Solution:

e Add an excess amount of the solid compound to a known volume of the chosen solvent in a
vial. The presence of undissolved solid at the end of the experiment is crucial to confirm that
a saturated solution has been achieved[9].

o Causality Explanation: Adding an excess of solid ensures that the solvent becomes fully
saturated and that the system reaches a true thermodynamic equilibrium between the solid
and solution phases.

3. Equilibration:

o Seal the vials tightly to prevent solvent evaporation.

e Place the vials in a temperature-controlled agitator (e.g., an orbital shaker or shaking
incubator) set to the desired temperature (e.g., 25 °C or 37 °C).

o Agitate the samples for a sufficient duration, typically 24 to 72 hours, to ensure equilibrium is
reached[6]. For crystalline compounds, longer times may be necessary.
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» Causality Explanation: Continuous agitation over an extended period provides the necessary
kinetic energy to overcome the activation energy barrier for dissolution and allows the
system to reach a stable state where the rate of dissolution equals the rate of precipitation.

4. Phase Separation:

e Once equilibrium is established, remove the vials from the shaker and allow the undissolved
solid to settle.

» To ensure complete removal of solid particles, centrifuge the samples at high speed.

o Carefully withdraw a sample of the supernatant using a syringe.

» Immediately filter the supernatant through a chemically inert, low-binding syringe filter (e.g.,
0.22 um PTFE) into a clean analysis vial[6].

o Causality Explanation: This step is critical for accuracy. Failure to remove all undissolved
microparticles will lead to an overestimation of solubility. Centrifugation followed by filtration
provides a robust method for isolating the truly dissolved solute.

5. Quantification of Solute:

 Dilute the filtered saturated solution with a suitable mobile phase or solvent to a
concentration that falls within the linear range of the analytical method.

o Quantify the concentration of 5-Hydrazinyl-2-nitropyridine hydrochloride using a validated
analytical technique, most commonly High-Performance Liquid Chromatography (HPLC) with
UV detection[6][10].

o Self-Validation: The analytical method must be validated by creating a calibration curve using
standard solutions of the compound at known concentrations. The linearity (R2 > 0.999) of
this curve ensures the accuracy of the quantification.

6. Data Reporting:

o Calculate the original solubility based on the measured concentration and the dilution factor.

¢ Report the solubility in standard units, such as mg/mL or mol/L, and always specify the
solvent and the precise temperature at which the measurement was made. A minimum of
three replicate determinations is recommended for statistical validity[8].

Experimental Workflow Diagram
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Caption: Workflow for the Shake-Flask Equilibrium Solubility Method.
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Critical Factors Influencing Solubility

The solubility of 5-Hydrazinyl-2-nitropyridine hydrochloride is not an intrinsic constant but is
influenced by several environmental and physical factors.

e pH: As a hydrochloride salt of a weakly basic compound, pH is arguably the most critical
factor affecting its aqueous solubility. At lower pH values, the compound will be fully
protonated and exist as the more soluble salt form. As the pH increases towards and beyond
the pKa of the conjugate acid, the free base form will begin to precipitate, drastically
reducing the measured solubility[9]. A full pH-solubility profile is essential for any
pharmaceutical development.

o Temperature: Solubility is temperature-dependent. For most solids, the dissolution process is
endothermic, meaning solubility increases with temperature. This relationship should be
determined experimentally if the compound is to be used in processes involving temperature
changes, such as crystallization.

e Polymorphism: Solid compounds can exist in different crystalline forms, or polymorphs,
which can have different lattice energies and, consequently, different solubilities. It is crucial
to characterize the solid form used in solubility experiments and to confirm that the solid
remaining at equilibrium is the same form.

o Solvent Purity: The presence of impurities, such as water in an organic solvent, can
significantly alter the measured solubility[11]. Using high-purity solvents is essential for
reproducible results.

Diagram of Influencing Factors
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Caption: Interrelated factors affecting compound solubility.

Data Presentation Template

To facilitate standardized data collection, the following table is provided as a template for
researchers to record their experimentally determined solubility data for 5-Hydrazinyl-2-
nitropyridine hydrochloride.

Table 2: Experimental Solubility Data for 5-Hydrazinyl-2-nitropyridine hydrochloride
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Mean
o Molar
Solvent / pH (for Temperature Solubility .
. Solubility
Medium aqueous) (°C) (mg/mL) * SD
(moliL)

(n=3)
Purified Water Record Value 25.0+ 0.5 Record Value Calculate Value
0.1 M HCI ~1.2 37.0+ 0.5 Record Value Calculate Value
Acetate Buffer 45 37.0+0.5 Record Value Calculate Value
Phosphate Buffer 6.8 37.0£0.5 Record Value Calculate Value
Dimethyl
Sulfoxide N/A 25.0+0.5 Record Value Calculate Value
(DMSO)
Ethanol N/A 25.0+ 0.5 Record Value Calculate Value
Methanol N/A 25.0+ 0.5 Record Value Calculate Value

Conclusion

While public quantitative solubility data for 5-Hydrazinyl-2-nitropyridine hydrochloride is
currently lacking, its potential role in pharmaceutical research necessitates a thorough
understanding of this property. This guide provides the theoretical background and a robust,
field-proven experimental protocol to empower researchers to generate this critical data. By
adhering to the detailed shake-flask method and considering the key factors of pH,
temperature, and solid-state form, scientists can produce reliable and reproducible solubility
profiles. Such data is indispensable for informed decision-making in synthesis, purification,
formulation, and the overall advancement of drug development programs involving this
compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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